Cas no 1249317-27-8 (2-(OXOLAN-3-YL)-1,3-THIAZOLE-5-CARBOXYLIC ACID)

• Product Name: 2-(OXOLAN-3-YL)-1,3-THIAZOLE-5-CARBOXYLIC ACID
• CAS No: 1249317-27-8
• MF: C₈H₉NO₃S
• MW: 199.226960897446
• CID: 4581158
• Update Time: 2025-10-24

2-(OXOLAN-3-YL)-1,3-THIAZOLE-5-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 2-(tetrahydro-3-furanyl)-
• 2-(Oxolan-3-yl)-1,3-thiazole-5-carboxylic acid
• 2-(OXOLAN-3-YL)-1,3-THIAZOLE-5-CARBOXYLIC ACID

• Inchi： 1S/C8H9NO3S/c10-8(11)6-3-9-7(13-6)5-1-2-12-4-5/h3,5H,1-2,4H2,(H,10,11)
• InChI Key： OHORYPXXCOIWNR-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=CN=C1C1CCOC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-(OXOLAN-3-YL)-1,3-THIAZOLE-5-CARBOXYLIC ACID

Introduction to 2-(OXOLAN-3-YL)-1,3-THIAZOLE-5-CARBOXYLIC ACID (CAS No. 1249317-27-8)

2-(OXOLAN-3-YL)-1,3-THIAZOLE-5-CARBOXYLIC ACID, identified by the Chemical Abstracts Service Number (CAS No.) 1249317-27-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole and oxolane functional groups, making it a structurally unique molecule with potential applications in drug discovery and synthesis of bioactive molecules.

The molecular structure of 2-(OXOLAN-3-YL)-1,3-THIAZOLE-5-CARBOXYLIC ACID consists of a thiazole ring linked to an oxolane moiety, with a carboxylic acid group at the 5-position of the thiazole ring. This arrangement provides a versatile scaffold for further chemical modifications and biological evaluations. The presence of both sulfur and oxygen atoms in the molecule contributes to its reactivity and interaction with biological targets, making it an intriguing candidate for further exploration.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. Thiazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The oxolane group adds an additional layer of complexity to the molecule, which can influence its pharmacokinetic behavior and binding affinity to biological targets.

Current research in the field of medicinal chemistry has highlighted the importance of 2-(OXOLAN-3-YL)-1,3-THIAZOLE-5-CARBOXYLIC ACID as a key intermediate in the synthesis of novel drug candidates. Studies have demonstrated its utility in developing compounds with enhanced bioavailability and reduced toxicity. The carboxylic acid functionality at the 5-position of the thiazole ring allows for further derivatization, enabling chemists to tailor the molecule for specific biological activities.

One of the most promising areas of research involving 2-(OXOLAN-3-YL)-1,3-THIAZOLE-5-CARBOXYLIC ACID is its potential application in oncology. Preliminary studies have shown that derivatives of this compound exhibit inhibitory effects on various cancer cell lines by interfering with key signaling pathways involved in tumor growth and progression. The thiazole and oxolane moieties are believed to play crucial roles in these interactions by modulating enzyme activity and protein-protein interactions.

Another area of interest is the antimicrobial activity of 2-(OXOLAN-3-YL)-1,3-THIAZOLE-5-CARBOXYLIC ACID. Researchers have found that certain derivatives of this compound exhibit potent activity against Gram-positive and Gram-negative bacteria, as well as fungi. This makes it a valuable candidate for developing new antibiotics or antifungal agents, particularly in light of the increasing problem of antibiotic resistance.

The synthesis of 2-(OXOLAN-3-YL)-1,3-THIAZOLE-5-CARBOXYLIC ACID has been optimized through various chemical methodologies to ensure high yield and purity. Common synthetic routes involve condensation reactions between appropriate precursors under controlled conditions. Advances in catalytic systems have further improved the efficiency of these reactions, making it possible to produce larger quantities of the compound for research purposes.

In conclusion, 2-(OXOLAN-3-YL)-1,3-THIAZOLE-5-CARBOXYLIC ACID (CAS No. 1249317-27-8) is a structurally unique and biologically active compound with significant potential in pharmaceutical applications. Its versatility as a scaffold for drug development, coupled with its demonstrated biological activities, makes it a valuable asset in modern medicinal chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.